Cas no 2275217-85-9 (1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane)
2275217-85-9 structure
Product Name:1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane
CAS No:2275217-85-9
MF:C10H13ClN4O
MW:240.689420461655
CID:5619925
PubChem ID:165753978
Update Time:2025-09-25
1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- EN300-28317756
- 2275217-85-9
- 1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane
- 1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane
-
- Inchi: 1S/C10H13ClN4O/c11-10-13-6-8(7-14-10)9(16)15-4-1-2-12-3-5-15/h6-7,12H,1-5H2
- InChI Key: CIJKDOFGWLNQAB-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C=N1)C(N1CCNCCC1)=O
Computed Properties
- Exact Mass: 240.0777887g/mol
- Monoisotopic Mass: 240.0777887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 58.1Ų
1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28317756-1g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 1g |
$842.0 | 2023-09-07 | ||
| Enamine | EN300-28317756-5g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 5g |
$2443.0 | 2023-09-07 | ||
| Enamine | EN300-28317756-10g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 10g |
$3622.0 | 2023-09-07 | ||
| Enamine | EN300-28317756-0.05g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28317756-0.1g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28317756-0.25g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28317756-0.5g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28317756-1.0g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28317756-2.5g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28317756-5.0g |
1-(2-chloropyrimidine-5-carbonyl)-1,4-diazepane |
2275217-85-9 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
1-(2-Chloropyrimidine-5-carbonyl)-1,4-diazepane Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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